3,5-Difluoro-2-methoxypyridine
Overview
Description
3,5-Difluoro-2-methoxypyridine is a chemical compound with the molecular formula C6H5F2NO . It is used in various scientific and industrial applications .
Synthesis Analysis
The synthesis of this compound and similar compounds often involves complex chemical reactions . One study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring, which is a six-membered heterocyclic scaffold, with two fluorine atoms and one methoxy group attached .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and can involve various other compounds . For example, one method involves the reaction of nucleophilic substitution from pentafluoropyridine and sodium azide .Scientific Research Applications
3,5-Difluoro-2-methoxypyridine has a wide range of scientific research applications. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic products. It is also used as a reagent in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and isoquinolines. In addition, this compound is used as a catalyst in the synthesis of polymers and in the production of dyes. It is also used in the synthesis of pharmaceuticals, such as antifungal and antiviral agents.
Mechanism of Action
Target of Action
3,5-Difluoro-2-methoxypyridine is a type of fluoropyridine . Fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring . .
Mode of Action
Fluoropyridines in general have reduced basicity and are usually less reactive than their chlorinated and brominated analogues
Biochemical Pathways
Fluoropyridines are often used in the synthesis of various biologically active compounds , suggesting that they may affect a wide range of biochemical pathways.
Result of Action
Given its structural similarity to other fluoropyridines, it may exhibit similar effects, such as reduced reactivity and unique physical and chemical properties .
Action Environment
The stability and reactivity of fluoropyridines in general can be influenced by factors such as ph, temperature, and the presence of other chemical species .
Advantages and Limitations for Lab Experiments
The advantages of using 3,5-Difluoro-2-methoxypyridine in lab experiments include its high solubility in organic solvents, its low toxicity, and its low cost. However, there are some limitations to using this compound in lab experiments. For example, it can react with certain chemicals and can be difficult to purify. In addition, its effects on the body are not completely understood and its long-term effects are unknown.
Future Directions
There are a number of possible future directions for 3,5-Difluoro-2-methoxypyridine research. One possible direction is to further investigate its mechanism of action and its biochemical and physiological effects. In addition, further research could be conducted on its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic products. Another possible direction is to investigate its potential as an antioxidant and its ability to reduce the risk of cardiovascular disease. Finally, further research could be conducted on its potential to reduce inflammation and its ability to act as an antibacterial and antifungal agent.
Safety and Hazards
properties
IUPAC Name |
3,5-difluoro-2-methoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F2NO/c1-10-6-5(8)2-4(7)3-9-6/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEYHCABYUQUSKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50673965 |
Source
|
| Record name | 3,5-Difluoro-2-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50673965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1171918-06-1 |
Source
|
| Record name | 3,5-Difluoro-2-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50673965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-Difluoro-2-methoxypyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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